(2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (Z)-3-(4-methoxyphenyl)-2-methylprop-2-enoic acid
• InChI: InChI=1S/C11H12O3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-7H,1-2H3,(H,12,13)/b8-7-
• InChI Key: SVHHFLSABYBJTE-FPLPWBNLSA-N
• Isomeric SMILES: C/C(=C/C1=CC=C(C=C1)OC)/C(=O)O
• Canonical SMILES: CC(=CC1=CC=C(C=C1)OC)C(=O)O

Description

(2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid is an organic compound characterized by the presence of a methoxyphenyl group attached to a methylprop-2-enoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid typically involves the condensation of 4-methoxybenzaldehyde with methylacrylic acid under basic conditions. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the mixture is refluxed to facilitate the condensation reaction .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions: (2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding quinones.

Reduction: The double bond in the prop-2-enoic acid moiety can be reduced to form saturated derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Nitration using a mixture of nitric acid and sulfuric acid.

Major Products:

Oxidation: Quinones.

Reduction: Saturated carboxylic acids.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

(2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism by which (2Z)-3-(4-Methoxyphenyl)-2-methylprop-2-enoic acid exerts its effects involves interactions with various molecular targets. The methoxy group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity to specific proteins or enzymes. The double bond in the prop-2-enoic acid moiety can undergo conjugation, affecting the compound’s electronic properties and reactivity .

Comparison with Similar Compounds

(E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate: A hybrid compound with potential anticancer activity.

2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic acid: A derivative with unique structural features and biological activities.

Uniqueness: Its ability to undergo diverse chemical reactions and its potential biological activities make it a valuable compound for further research and development .